Cas no 2171801-24-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• CAS No: 2171801-24-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6410051
• PubChem ID: 165549258
• Update Time: 2025-08-03

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}propanoic acid
• EN300-1486636
• 2171801-24-2

• Inchi： 1S/C24H28N2O5/c1-3-24(2,22(29)25-13-12-21(27)28)15-26-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,3,12-15H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： DJAMPUKYLHMNKE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(=O)O)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS No. 2171801-24-2)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS No. 2171801-24-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in producing high-purity peptides, which are essential for drug discovery and biotechnology applications.

The growing demand for peptide-based therapeutics has increased interest in compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid. Peptides are gaining traction in treating metabolic disorders, cancer, and autoimmune diseases, aligning with current trends in personalized medicine. The Fmoc group in this compound ensures selective deprotection during synthesis, minimizing side reactions and improving yield—a key concern for researchers optimizing peptide production workflows.

In addition to its pharmaceutical applications, this compound is often discussed in academic circles for its role in bioconjugation and protein engineering. Its carboxylic acid terminus allows for further functionalization, making it valuable for creating peptide-drug conjugates (PDCs) or labeled probes for diagnostic assays. Recent advancements in AI-driven drug design have also highlighted the importance of such building blocks in virtual screening and molecular modeling, further driving its relevance in modern research.

From a synthetic chemistry perspective, the stability and solubility of CAS No. 2171801-24-2 in common organic solvents (e.g., DMF, DMSO) facilitate its integration into automated peptide synthesizers. This compatibility addresses a frequent query among chemists seeking efficient protocols for large-scale peptide manufacturing. Moreover, its 2-methylbutanamido moiety contributes to enhanced steric control during chain elongation, reducing epimerization risks—a critical factor in producing enantiomerically pure peptides.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are exploring solvent-free or water-based modifications to traditional Fmoc-based syntheses. The compound’s biodegradability and low toxicity profile align with these sustainability goals, making it a preferred choice over older-generation reagents.

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid exemplifies the intersection of cutting-edge science and practical innovation. Its versatility in peptide synthesis, combined with emerging applications in targeted drug delivery and diagnostic imaging, ensures its continued prominence in both academic and industrial settings. As peptide therapeutics dominate clinical pipelines, this compound will remain a cornerstone of modern biochemical research.